Cas no 82560-13-2 (1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)-)

1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)- structure
82560-13-2 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)-
CAS No:82560-13-2
MF:C8H16N4
MW:168.239440917969
CID:689191
PubChem ID:13234266
Update Time:2025-04-19

1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)-
    • 5-(3-methylpentan-3-yl)-1H-1,2,4-triazol-3-amine
    • SCHEMBL9713919
    • DTXSID90530664
    • SCHEMBL5924179
    • 82560-13-2
    • Inchi: 1S/C8H16N4/c1-4-8(3,5-2)6-10-7(9)12-11-6/h4-5H2,1-3H3,(H3,9,10,11,12)
    • InChI Key: SBDOXIAEWKSLIX-UHFFFAOYSA-N
    • SMILES: N1C(C(C)(CC)CC)=NC(N)=N1

Computed Properties

  • Exact Mass: 168.137496527g/mol
  • Monoisotopic Mass: 168.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.6Ų
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